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Compound of Interest

Compound Name: Isophorone

cat. No.: B1672270

For Researchers, Scientists, and Drug Development Professionals

Core Identification

Isophorone, an a,3-unsaturated cyclic ketone, is a versatile chemical intermediate and solvent
with significant applications across various scientific and industrial domains.[1] It is a colorless
to yellowish liquid with a characteristic peppermint-like odor.[1]

o |[UPAC Name: 3,5,5-Trimethylcyclohex-2-en-1-one[1]
e CAS Number: 78-59-1[2][3]

Physicochemical Data

The following table summarizes the key quantitative properties of isophorone.
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Property Value Reference
Molecular Formula CoH140 [31141[5]
Molecular Weight 138.21 g/mol [3B1141[5]
Boiling Point 213-214 °C [6]
Melting Point -8°C [61[7]
Density 0.923 g/mL at 25 °C [6]
Vapor Pressure 0.2 mmHg at 20 °C [6]
Refractive Index n20/D 1.476 [6]
Water Solubility 12 g/lL [6]
LogP 1.67-1.7 at 20°C [6]
Autoignition Temperature 864 °F (462 °C) [8]
Explosive Limits 0.8-3.8% (V) [6]

Synthesis and Experimental Protocol

Isophorone is primarily produced on an industrial scale through the base-catalyzed self-
condensation of acetone.[9][10][11][12] This reaction involves a complex network of steps,
including the formation of several intermediates.[9][10][11][12]

General Experimental Protocol for Isophorone Synthesis

The liquid-phase synthesis of isophorone from acetone is a well-established method.[9]
Materials:

» Acetone

e Aqueous Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) solution (catalyst)

* Reaction vessel equipped with a stirrer, condenser, and temperature control
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« Distillation apparatus
Procedure:
o Acetone is fed into a reaction vessel.

e An aqueous solution of a base catalyst, such as potassium hydroxide, is added to the
acetone.

o The mixture is heated under pressure to promote the aldol condensation reaction. Key
intermediates formed during this process include diacetone alcohol, mesityl oxide, and 3-
hydroxy-3,5,5-trimethylcyclohexan-1-one.[1]

e The reaction is a complex equilibrium, and reaction conditions (temperature, pressure,
catalyst concentration) are optimized to favor the formation of isophorone.

» Following the reaction, the catalyst is neutralized.

e The product mixture is then subjected to fractional distillation to separate isophorone from
unreacted acetone, water, and byproducts. A side product of this synthesis is beta-
isophorone, where the C=C group is not conjugated with the ketone.[1]

Applications in Research and Drug Development

Isophorone serves as a crucial building block and solvent in various applications relevant to
the scientific and pharmaceutical fields.

o Chemical Synthesis: Isophorone is a precursor for a wide range of valuable compounds.[9]
Its derivatives are used in the synthesis of specialty polyamides and polyurethanes.[1] For
instance, hydrogenation of isophorone yields 3,3,5-trimethylcyclohexanol, which is a
precursor for sunscreens and has been used in the synthesis of vasodilator drugs.[1][9]

e Drug Delivery: Isophorone diisocyanate (IPDI), a derivative of isophorone, has been
investigated for crosslinking gelatin to create carriers for controlled drug release.[13] This
modification alters the solubility and swelling characteristics of gelatin, making it a potential
vehicle for delivering therapeutic agents.[13]
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» Biocatalysis: Engineered enzymes have been shown to regio- and stereo-selectively

hydroxylate isophorone to (R)-4-hydroxyisophorone, a synthetic intermediate for pigments

and drug molecules.[14]

e Solvent Applications: Due to its high boiling point and excellent solvency for a wide range of
polymers and resins, isophorone is used in coatings, inks, and adhesives.[5][15] This
property can be relevant in the formulation of various research and pharmaceutical
preparations.

Signaling Pathways and Logical Relationships

The synthesis of isophorone from acetone can be visualized as a multi-step chemical
transformation. The following diagram illustrates this process.

Intramolecular Aldol

Aldol Addition Diacetone Alcohol Dehydration Mesityl Oxide Michael Addition 3-Hyctir3;yh-e3>g,n5_-llilonr1121hyl- Condensation & Dehydration Isophorone

Click to download full resolution via product page

Caption: Synthesis pathway of Isophorone from Acetone.

Safety and Toxicology

Isophorone is considered a hazardous substance and should be handled with appropriate
safety precautions.

o Exposure Routes: Inhalation and skin contact are primary routes of exposure.[16]

o Acute Effects: Short-term exposure can cause irritation to the eyes, nose, and throat.[4]
Higher concentrations can lead to dizziness, fatigue, and nausea.[4][16]

o Chronic Effects: Long-term exposure may cause central nervous system effects, including
dizziness and depression.[4]

e Carcinogenicity: The U.S. Environmental Protection Agency (EPA) has classified
isophorone as a Group C, possible human carcinogen, based on animal studies.[4] It is
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suspected of causing cancer.[8][17]

o Handling Precautions: Use in a well-ventilated area and wear appropriate personal protective
equipment, including gloves and eye protection.[17]

Disclaimer: This document is intended for informational purposes for a technical audience and
is not a substitute for a comprehensive safety data sheet (SDS). Always consult the relevant
SDS before handling isophorone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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